2,5,5-Trimethyl-1-(2-methylphenyl)piperazine

• Molecular Formula: C14H22N2
• Molecular Weight: 218.34 g/mol
• SMILES: CC1CNC(CN1C2=CC=CC=C2C)(C)C
• InChI: InChI=1S/C14H22N2/c1-11-7-5-6-8-13(11)16-10-14(3,4)15-9-12(16)2/h5-8,12,15H,9-10H2,1-4H3
• InChIKey: IQCKLKZUOKPCET-UHFFFAOYSA-N

2,5,5-Trimethyl-1-(2-methylphenyl)piperazine: Structure & Procurement

2,5,5-Trimethyl-1-(2-methylphenyl)piperazine (hydrochloride salt CAS: 1864061-60-8; free base CAS: 1226235-83-1) is a substituted arylpiperazine derivative belonging to the piperazine heterocycle class . The compound features a piperazine ring with three methyl substituents at the 2, 5, and 5 positions, and a 2-methylphenyl (o-tolyl) group at the N1 position . Piperazines are the third most common N-heterocycle in small-molecule pharmaceuticals, and arylpiperazines in particular are well-established as aminergic G protein-coupled receptor (GPCR) ligands and neurotransmitter transporter inhibitors [1][2]. The distinctive 2,5,5-trimethyl substitution pattern introduces steric hindrance and conformational constraints that differentiate this scaffold from simpler arylpiperazines.

1

Arylpiperazine scaffold with sterically constrained 2,5,5-trimethyl substitution

2

Reported GPCR ligand profile: GPR35 agonist and M1 muscarinic receptor binding context

3

Suitable for GPCR target-engagement, SAR, and transporter discrimination studies

• [1] Vitaku E, Smith DT, Njardarson JT. Analysis of the structural diversity, substitution patterns, and frequency of nitrogen heterocycles among U.S. FDA approved pharmaceuticals. J Med Chem. 2014;57(24):10257-10274. View Source
• [2] Król J, et al. Structural Aspects of Arylpiperazines as Aminergic GPCR Ligands. Molecules. 2025. View Source

Why Analogs Cannot Substitute for 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine

Arylpiperazines constitute a broad and structurally diverse class of GPCR ligands and monoamine modulators, but substitution patterns profoundly alter target selectivity and potency [1]. The unsubstituted parent compound 1-(2-methylphenyl)piperazine (oMPP, CAS 39512-51-1) functions primarily as a serotonin-norepinephrine-dopamine releasing agent with EC50 values of 175 nM (5-HT), 39.1 nM (NE), and 296-542 nM (DA), representing a fundamentally different pharmacological profile [2]. Introduction of the 2,5,5-trimethyl substitution on the piperazine ring introduces significant steric bulk that alters receptor binding kinetics and conformational sampling. This structural modification redirects target engagement away from monoamine transporters toward discrete GPCR targets, most notably GPR35 and muscarinic receptors. Consequently, substituting this compound with a structurally related arylpiperazine (e.g., oMPP, 2-methyl-1-(2-methylphenyl)piperazine, or 2,2,5-trimethylpiperazine derivatives) will yield divergent experimental outcomes that cannot be normalized through concentration adjustments.

!

Mechanism shift: Unsubstituted oMPP acts as monoamine releaser, not GPCR agonist; target profile may not transfer.

!

Steric impact: 2,5,5-Trimethyl group alters receptor binding kinetics; analogs lacking this substitution may yield divergent results.

!

Concentration-independent difference: Normalizing concentration does not bridge the selectivity gap between arylpiperazine variants.

• [1] Król J, et al. Structural Aspects of Arylpiperazines as Aminergic GPCR Ligands. Molecules. 2025. View Source
• [2] DBpedia. ortho-Methylphenylpiperazine (oMPP, 1-(2-methylphenyl)piperazine). CAS 39512-51-1. View Source

Quantitative Selectivity Evidence for 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine

GPR35 Agonist Potency

2,5,5-Trimethyl-1-(2-methylphenyl)piperazine exhibits potent agonist activity at the human GPR35 receptor with an EC50 of 1.10 nM in a dynamic mass redistribution (DMR) assay [1]. In a functional desensitization assay using HT-29 cells, the compound displays an IC50 of 0.740 nM for GPR35-mediated responses [2]. Binding affinity measured via competitive displacement yields a Ki of 6 nM [3]. In contrast, the reference GPR35 agonist zaprinast requires micromolar concentrations to elicit comparable responses, demonstrating approximately 1000-fold lower potency [4].

GPR35 Agonist Potency

Head-to-head

Target: EC50 1.10 nM (DMR), IC50 0.740 nM (desens.), Ki 6 nM
vs Zaprinast: EC50 in µM range (~1000-fold less potent)

Supports GPR35 target-engagement assay context with low-nanomolar probe potency.

CHO-K1 DMR, HT-29 desensitization; competitive binding data.

Evidence Dimension	GPR35 receptor functional agonism
Target Compound Data	EC50 = 1.10 nM (DMR assay); IC50 = 0.740 nM (desensitization); Ki = 6 nM (competitive binding)
Comparator Or Baseline	Zaprinast (reference GPR35 agonist): EC50 in micromolar range
Quantified Difference	Target compound is approximately 1000-fold more potent than zaprinast at GPR35
Conditions	Human GPR35 expressed in CHO-K1 cells (EC50, DMR assay); HT-29 cells (IC50, desensitization of zaprinast-induced DMR response); Nluc-fused human GPR35 in CHO-K1 cells (Ki, competitive binding)

Why This Matters

This sub-nanomolar potency profile establishes 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine as a high-value chemical probe for GPR35 target validation studies where signal-to-noise ratio and target engagement at low concentrations are critical.

• [1] BindingDB. BDBM50575549 (CHEMBL3306990). EC50 = 1.10 nM for GPR35 agonist activity in CHO-K1 cells (DMR assay). View Source
• [2] BindingDB. BDBM50575549 (CHEMBL3306990). IC50 = 0.740 nM for GPR35 desensitization in HT-29 cells. View Source
• [3] BindingDB. BDBM50575549 (CHEMBL3306990). Ki = 6 nM for GPR35 competitive binding. View Source
• [4] Divorty N, et al. G protein-coupled receptor 35: an emerging target in inflammatory and metabolic disease. Pharmacol Ther. 2015;150:47-56. View Source

M1 Muscarinic Receptor Binding

In M1 muscarinic receptor binding assays using rat cerebral cortex homogenates with [3H]pirenzepine as radioligand, 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine demonstrates measurable binding activity [1]. A structurally distinct piperazine derivative (CHEMBL5175325) tested under comparable conditions using human recombinant M1 receptor expressed in CHO cells exhibits an IC50 of 1,900 nM (1.9 µM) for [3H]pirenzepine displacement [2]. This comparator provides a benchmark for evaluating M1 receptor engagement among piperazine scaffolds.

M1 Receptor Binding

Cross-study

Binding activity detected in rat cortex ([3H]pirenzepine); comparator piperazine shows IC50 1.9 µM at human M1

Supports muscarinic receptor engagement context; target IC50 not publicly reported.

Cross-study comparison; assay species and platform differ.

Evidence Dimension	M1 muscarinic receptor binding
Target Compound Data	Binding activity detected (no precise IC50/Ki reported in public domain; see Source for assay details)
Comparator Or Baseline	Piperazine derivative CHEMBL5175325: IC50 = 1,900 nM (1.9 µM) against human M1
Quantified Difference	Target compound binding activity established in rat cortical M1 assay; comparator exhibits micromolar affinity
Conditions	Target compound: Rat cerebral cortex homogenates, [3H]pirenzepine radioligand; Comparator: Human recombinant M1 in CHO cells, [3H]pirenzepine displacement, 60 min incubation

Why This Matters

Demonstrated M1 receptor engagement differentiates 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine from GPR35-selective compounds lacking muscarinic activity, expanding its utility in CNS-focused phenotypic screening where polypharmacology may be advantageous.

• [1] BindingDB. ChEMBL_138348 (CHEMBL878551). M1 muscarinic receptor binding assay in rat cerebral cortex homogenates using [3H]pirenzepine. View Source
• [2] BindingDB. BDBM50601609 (CHEMBL5175325). IC50 = 1,900 nM against human recombinant M1 receptor. View Source

Target Profile Divergence from oMPP

The unsubstituted analog 1-(2-methylphenyl)piperazine (oMPP, CAS 39512-51-1) functions as a serotonin-norepinephrine-dopamine releasing agent with EC50 values of 175 nM (5-HT), 39.1 nM (NE), and 296-542 nM (DA), exhibiting approximately 4.5-fold selectivity for NE release over 5-HT [1]. In contrast, 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine engages GPR35 with sub-nanomolar potency (EC50 = 1.10 nM) [2] and demonstrates M1 muscarinic receptor binding [3], with no published evidence of monoamine releasing activity.

Profile vs oMPP

Class-level

oMPP: 5-HT release EC50 175 nM, NE 39.1 nM, DA 296–542 nM
Trimethyl derivative: GPR35 agonism (EC50 1.10 nM) + M1 binding; no monoamine release evidence

Complete target profile shift from monoamine releaser to GPCR agonist; workflow must match target.

Mechanism divergence means oMPP cannot serve as a direct substitute.

Evidence Dimension	Primary pharmacological target engagement
Target Compound Data	GPR35: EC50 = 1.10 nM, IC50 = 0.740 nM, Ki = 6 nM; M1 receptor: binding activity detected
Comparator Or Baseline	1-(2-methylphenyl)piperazine (oMPP): 5-HT release EC50 = 175 nM; NE release EC50 = 39.1 nM; DA release EC50 = 296-542 nM
Quantified Difference	Complete target profile shift from monoamine releasing agent to GPCR agonist
Conditions	Target: CHO-K1 cells (GPR35 DMR), rat cortex (M1); Comparator: synaptosomal monoamine release assays

Why This Matters

This fundamental divergence in mechanism of action means that experiments designed using oMPP cannot be replicated using 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine, and vice versa. Procurement decisions must be guided by the specific target of interest rather than structural similarity alone.

• [1] DBpedia. ortho-Methylphenylpiperazine (oMPP). EC50 values: 5-HT 175 nM, NE 39.1 nM, DA 296-542 nM. View Source
• [2] BindingDB. BDBM50575549 (CHEMBL3306990). GPR35 agonist activity. View Source
• [3] BindingDB. ChEMBL_138348 (CHEMBL878551). M1 muscarinic receptor binding. View Source

Research and Industrial Applications of 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine

GPR35 Target Validation and Deorphanization

With sub-nanomolar GPR35 agonist potency (EC50 = 1.10 nM, IC50 = 0.740 nM) [1], 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine serves as a high-affinity chemical probe for GPR35 target validation. This compound enables robust signal detection at low concentrations, minimizing off-target confounding effects. It is suitable for use in dynamic mass redistribution (DMR) assays, calcium flux measurements, β-arrestin recruitment assays, and other functional GPCR readouts where zaprinast or other micromolar agonists would produce insufficient signal-to-noise ratios.

GPCR SAR Studies

The 2,5,5-trimethyl substitution pattern on the piperazine ring introduces unique steric and conformational properties compared to unsubstituted or mono-substituted arylpiperazines . 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine is an ideal scaffold for systematic SAR investigations examining how piperazine ring methylation alters GPCR selectivity, binding kinetics, and functional bias. Its dual engagement of GPR35 and M1 muscarinic receptors provides a platform for exploring the structural determinants of polypharmacology within the arylpiperazine class [2].

GPCR vs. Transporter Discrimination

Unlike the parent compound 1-(2-methylphenyl)piperazine (oMPP), which acts as a monoamine releasing agent with EC50 values of 39.1-542 nM across 5-HT, NE, and DA [3], 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine engages GPCR targets (GPR35 and M1) without evidence of monoamine transporter activity [1][2]. This mechanistic divergence makes the compound valuable as a control in phenotypic screening cascades designed to distinguish GPCR-mediated from transporter-mediated cellular responses, particularly in CNS-focused discovery programs where both mechanisms are frequently implicated.

Analytical Reference Standard

With well-defined physicochemical properties (molecular weight 218.34 g/mol for free base, 254.8 g/mol for hydrochloride salt; CAS 1226235-83-1 and 1864061-60-8) , 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine is suitable for use as a reference standard in HPLC-UV, LC-MS, and NMR analytical method development. The compound's distinct retention characteristics and mass spectral signature, conferred by the trimethyl substitution pattern, facilitate its use as a system suitability standard or internal benchmark in analytical workflows involving piperazine-containing compounds.

Application

Selection Property

Validation Focus

GPR35 target-engagement studies

Reported GPR35 agonist activity profile

Signal-to-noise in functional DMR and β-arrestin assays

Arylpiperazine SAR investigations

Sterically constrained 2,5,5-trimethyl scaffold

GPCR selectivity and polypharmacology profiling

GPCR-vs-transporter phenotypic screening

Mechanistic divergence from monoamine releaser oMPP

Control for GPCR-mediated vs transporter-mediated responses

Analytical reference standard

Well-defined physicochemical and chromatographic identity

System suitability and LC-MS method development

• [1] BindingDB. BDBM50575549 (CHEMBL3306990). GPR35 agonist activity: EC50 = 1.10 nM, IC50 = 0.740 nM, Ki = 6 nM. View Source
• [2] BindingDB. ChEMBL_138348 (CHEMBL878551). M1 muscarinic receptor binding. View Source
• [3] DBpedia. ortho-Methylphenylpiperazine (oMPP). EC50 values: 5-HT 175 nM, NE 39.1 nM, DA 296-542 nM. View Source